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Compound of Interest

Compound Name: tert-Butyl 2-bromoisobutyrate

Cat. No.: B108922 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This guide provides essential safety protocols and

logistical information for tert-Butyl 2-bromoisobutyrate, a common reagent in polymer

chemistry and organic synthesis. Adherence to these procedures is critical to minimize risks

and ensure a safe laboratory environment.

Chemical Identifier: tert-Butyl 2-bromoisobutyrate CAS Number: 23877-12-5

Hazard Identification and Personal Protective
Equipment (PPE)
tert-Butyl 2-bromoisobutyrate is a combustible liquid that can cause skin irritation, serious

eye damage, and respiratory irritation.[1][2] It is also a lachrymator, meaning it can cause

tearing.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Summary of Required Personal Protective Equipment
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Protection Type Recommended PPE Specification

Eye/Face Protection Safety goggles or a face shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[3]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber)

Protective gloves should be

worn when handling.[1][3]

Lab coat or chemical-resistant

apron
To prevent skin contact.[1]

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

For large-scale operations or in

case of insufficient ventilation,

a NIOSH/MSHA or European

Standard EN 136 approved

respirator with an appropriate

filter (e.g., type ABEK) is

recommended.

Safe Handling and Storage Procedures
Proper handling and storage are crucial to prevent exposure and maintain the chemical's

stability.

Operational Protocol:

Engineering Controls: Always handle tert-Butyl 2-bromoisobutyrate in a well-ventilated

area, preferably within a certified chemical fume hood.[3][4] An eyewash station and safety

shower must be readily accessible.[4]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][3] Do not

eat, drink, or smoke in areas where the chemical is handled or stored.

Handling: Avoid breathing vapors or mist.[1][3] Prevent contact with skin, eyes, and clothing.

[1][3]
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Storage: Keep the container tightly closed and store it in a cool, dry, and well-ventilated place

away from heat, sparks, and open flames.[1][2][3]

Accidental Release and First Aid Measures
Immediate and appropriate response to spills or exposure is critical.

Spill and Leak Procedures

Situation Action

Minor Spill

Absorb the spill with inert material (e.g.,

vermiculite, dry sand, or earth) and place it in a

suitable, labeled container for disposal.[3]

Major Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Contain the spill

and prevent it from entering drains. Follow the

same collection procedure as for a minor spill.

First Aid Protocols
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.[1]

Seek immediate medical attention.[1]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[1] Remove

contaminated clothing and wash it before reuse.

[1] If skin irritation persists, call a physician.

Inhalation

Move the person to fresh air.[1] If breathing is

difficult, give oxygen. Seek medical attention if

symptoms occur.

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.[1][3]

Seek immediate medical attention.

Disposal Plan
Chemical waste generators must adhere to local, regional, and national regulations for

hazardous waste disposal.

Disposal Methodology:

Waste Collection: Collect waste tert-Butyl 2-bromoisobutyrate and any contaminated

materials in a designated, properly labeled, and sealed container.

Waste Classification: This material may be classified as hazardous waste. Chemical waste

generators must determine the appropriate classification.

Disposal Route: Dispose of the contents and container at an approved waste disposal plant.

[1][2][3] Do not empty into drains.[3]

Workflow for Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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